Cas no 2228760-44-7 (methyl 3-(but-3-yn-2-yl)-4-(dimethylamino)benzoate)

• Product Name: methyl 3-(but-3-yn-2-yl)-4-(dimethylamino)benzoate
• CAS No: 2228760-44-7
• MF: C₁₄H₁₇NO₂
• MW: 231.290283918381
• CID: 6482782
• PubChem ID: 165759481
• Update Time: 2025-10-28

methyl 3-(but-3-yn-2-yl)-4-(dimethylamino)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(but-3-yn-2-yl)-4-(dimethylamino)benzoate
• 2228760-44-7
• EN300-1769003

• Inchi： 1S/C14H17NO2/c1-6-10(2)12-9-11(14(16)17-5)7-8-13(12)15(3)4/h1,7-10H,2-5H3
• InChI Key： ODJVXESMEFGTKC-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=C(C=1)C(C#C)C)N(C)C)=O

Computed Properties

• Exact Mass: 231.125928785g/mol
• Monoisotopic Mass: 231.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.5Ų

Additional information on methyl 3-(but-3-yn-2-yl)-4-(dimethylamino)benzoate

Methyl 3-(but-3-yn-2-yl)-4-(dimethylamino)benzoate (CAS No. 2228760-44-7): A Comprehensive Overview

Methyl 3-(but-3-yn-2-yl)-4-(dimethylamino)benzoate, identified by its CAS number 2228760-44-7, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in drug development and synthetic chemistry. The presence of a but-3-ynyl group and a dimethylamino substituent on a benzoate backbone imparts distinct chemical properties that make it a valuable candidate for further investigation.

The compound's structure consists of a benzoic acid derivative with an ester group at the methyl position, a terminal alkyne group attached to the third carbon of butane, and a dimethylamino moiety at the fourth position of the benzene ring. This specific arrangement of functional groups suggests a high degree of reactivity, making it suitable for various chemical transformations and interactions with biological targets.

In recent years, there has been growing interest in the development of molecules that can modulate biological pathways through precise targeting. Methyl 3-(but-3-yn-2-yl)-4-(dimethylamino)benzoate has been studied for its potential to interact with enzymes and receptors involved in critical cellular processes. Its alkyne functionality, for instance, can participate in various coupling reactions, allowing for the synthesis of more complex derivatives with tailored biological activities.

One of the most promising areas of research involving this compound is its application in the development of novel therapeutic agents. The dimethylamino group, known for its ability to enhance solubility and bioavailability, makes it an attractive moiety for drug design. Additionally, the but-3-ynyl group provides a site for further functionalization, enabling the creation of molecules with specific pharmacological properties.

Recent studies have explored the use of Methyl 3-(but-3-yn-2-yl)-4-(dimethylamino)benzoate as a building block in organic synthesis. Its unique structure allows for diverse chemical modifications, making it a versatile tool for chemists working on complex molecular architectures. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce additional functional groups at various positions of the molecule, leading to novel derivatives with enhanced biological activity.

The compound's potential in medicinal chemistry has also been highlighted in several research publications. Researchers have investigated its interactions with target proteins and have found that it can modulate the activity of enzymes involved in inflammation and pain signaling. These findings suggest that Methyl 3-(but-3-yn-2-yl)-4-(dimethylamino)benzoate may have therapeutic applications in conditions such as arthritis and neuropathic pain.

Another area where this compound has shown promise is in materials science. The presence of both hydrophobic and polar functional groups makes it suitable for applications in polymer chemistry and nanotechnology. Researchers have explored its use as a monomer or cross-linking agent to create novel materials with specific properties such as biodegradability and mechanical strength.

The synthesis of Methyl 3-(but-3-yn-2-yl)-4-(dimethylamino)benzoate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The process typically begins with the preparation of key intermediates such as 3-bromobenzoyl chloride and butynyllithium, which are then coupled to form the desired benzoate derivative. The introduction of the dimethylamino group is achieved through nucleophilic substitution or other appropriate reaction mechanisms.

In conclusion, Methyl 3-(but-3-yn-2-yl)-4-(dimethylamino)benzoate (CAS No. 2228760-44-7) is a multifaceted compound with significant potential in pharmaceutical research and chemical synthesis. Its unique structural features make it a valuable tool for developing novel therapeutic agents and advanced materials. As research continues to uncover new applications for this molecule, its importance in science and industry is likely to grow even further.